5-hydroxy-2-(piperazin-1-ylmethyl)-4H-pyran-4-one dihydrochloride
Overview
Description
5-hydroxy-2-(piperazin-1-ylmethyl)-4H-pyran-4-one dihydrochloride, also known as HPPH, is a synthetic compound that has shown potential in various scientific research applications.
Scientific Research Applications
Anticonvulsant and Antimicrobial Activities
A derivative of 5-Hydroxy-2-(Piperazin-1-ylmethyl)-4H-Pyran-4-one has shown potential as an anticonvulsant agent. Studies revealed that certain compounds synthesized from this derivative exhibited significant activity against seizures induced by maximal electroshock (MES) and subcutaneous Metrazol (scMet). Neurotoxicity was assessed through rotorod toxicity tests, indicating the safety of these compounds. Moreover, these derivatives demonstrated antimicrobial activities against various bacteria and fungi, suggesting their potential in treating infections alongside their anticonvulsant properties (Aytemir, Çalış, & Özalp, 2004).
Synthesis and Biological Activity
Derivatives of 5-Hydroxy-2-(Piperazin-1-ylmethyl)-4H-Pyran-4-one, such as 5-aryl-4-acyl-3-hydroxy-1-(2-piperazin-1-ylethyl)-2,5-dihydropyrrol-2-ones, have been synthesized and their biological activities have been explored. These compounds were assessed for their antimicrobial activity and their influence on blood coagulation, showcasing their potential in medical applications. Their acute toxicity was also evaluated, ensuring their safety for further research and development (Gein et al., 2013).
properties
IUPAC Name |
5-hydroxy-2-(piperazin-1-ylmethyl)pyran-4-one;dihydrochloride |
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| Source | PubChem | |
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InChI |
InChI=1S/C10H14N2O3.2ClH/c13-9-5-8(15-7-10(9)14)6-12-3-1-11-2-4-12;;/h5,7,11,14H,1-4,6H2;2*1H |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLZAXHYRMUALFQ-UHFFFAOYSA-N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC2=CC(=O)C(=CO2)O.Cl.Cl |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16Cl2N2O3 |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.15 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-hydroxy-2-(piperazin-1-ylmethyl)-4H-pyran-4-one dihydrochloride | |
Retrosynthesis Analysis
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